What exactly is 3-hexanone?
3Hexanone (ethyl propyl ketone) is an organic compound having its formula C6H12O.3-Hexanone is an opaque, light yellow, colourless liquid. Also called 3-oxohexane or hexan-3-one, it is part of the organic compound class called ketones. It is a hexane dialkyl-ketone in which an OXO group has replaced both methylene protons in position 3. Ketones with alpha hydrogen or two molecules undergo keto-enol automerization, with the tautomer being an idol. 3-Hexanone is a highly hydrophobic molecule. It is virtually insoluble in water and largely neutral. 3-Hexanone is an ether as well as a grape-like substance. Outside humans, the compound has also been identified but not quantified in food items, including pepper (capsicum), Oregon yampahs (Oregon), cinnamons, cloudberries and cardamoms. It plays a role as a urinary metabolite ...
